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CAS No.: 187872-11-3
Cat. No.: B1344092
Get Quote
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The 1-indanone core, a bicyclic structure featuring a benzene ring fused to a five-membered
cyclopentanone, represents a "privileged scaffold" in medicinal chemistry. Its rigid framework
and synthetic tractability have made it a cornerstone in the development of numerous
pharmacologically active agents. Derivatives of this core are integral to drugs targeting
neurodegenerative diseases, cancer, and inflammatory conditions.

This guide focuses on a particularly valuable derivative: 5-Bromo-6-methoxy-1-indanone.
This molecule is not merely another indanone; it is a strategically functionalized intermediate
designed for versatility in synthetic chemistry and drug discovery. The presence of a methoxy
group, a common feature in bioactive compounds, and a bromine atom at a key position, opens
a gateway to a vast chemical space through modern cross-coupling reactions. This document
provides an in-depth analysis of its physicochemical properties, a robust protocol for its
characterization, and insights into its reactivity and potential applications for researchers,
scientists, and drug development professionals.

Section 1: Core Physicochemical Properties

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1344092#bc-rfq
https://www.benchchem.com/product/b1344092/docs?utm_src=pdf-body#introduction-the-strategic-value-of-a-functionalized-indanone-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

A precise understanding of a molecule's physical and chemical properties is the foundation of

all subsequent experimental design. 5-Bromo-6-methoxy-1-indanone is a solid at room

temperature, and its key identifiers and properties are summarized below.

Property Value Source

IUPAC Name 5-bromo-6-methoxy-2,3-
dihydroinden-1-one

CAS Number 187872-11-3

Molecular Formula C10H9BrO:2

Molecular Weight 241.08 g/mol

Appearance Solid

Melting Point 150-155 °C

Computed XLogP3 2.3
UOPZFPWKIZTDRV-

InChl Key

UHFFFAOYSA-N

SMILES String

COclcc2C(=0)CCc2cclBr

Section 2: Synthesis and Characterization

While numerous methods exist for the synthesis of the indanone core, the most reliable

approach for this specific substitution pattern involves an intramolecular Friedel-Crafts acylation

of a tailored precursor.

Proposed Synthetic Pathway: Intramolecular Friedel-

Crafts Acylation

The logical precursor for 5-Bromo-6-methoxy-1-indanone is 3-(3-bromo-4-

methoxyphenyl)propanoic acid. The cyclization is typically mediated by a strong acid catalyst,

such as polyphosphoric acid (PPA), which serves as both the catalyst and solvent.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1344092/docs?utm_src=pdf-body#introduction-the-strategic-value-of-a-functionalized-indanone-scaffold
https://www.benchchem.com/product/b1344092/docs?utm_src=pdf-body#introduction-the-strategic-value-of-a-functionalized-indanone-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

(3-(3-br0m0-4-methoxyphenyl)propanoic acid) Protonation & Dehydration

Intramolecular

Electrophilic Attack
. N Cyclization .
Acylium lon Intermediate 5-Bromo-6-methoxy-1-indanone

Polyphosphoric Acid (PPA) Catalyst
Heat (e.g., 100 °C)

Click to download full resolution via product page

Caption: Proposed synthesis of 5-Bromo-6-methoxy-1-indanone.

Step-by-Step Synthesis and Purification Protocol

Expertise in Practice: The choice of polyphosphoric acid is critical. Its high viscosity ensures an
efficient reaction medium at elevated temperatures, driving the equilibrium towards the cyclized
product by sequestering the water molecule that is eliminated. The temperature must be
carefully controlled; insufficient heat leads to an incomplete reaction, while excessive heat can
cause charring and side-product formation.

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser (with a drying tube), charge 3-(3-bromo-4-methoxyphenyl)propanoic acid (1.0 eq).

o Catalyst Addition: Add polyphosphoric acid (PPA) in excess (approx. 10-20 times the weight
of the acid) to the flask. The PPA should be sufficiently fluid to allow for stirring.

e Cyclization: Heat the mixture with stirring in an oil bath to 90-100 °C. Monitor the reaction
progress by Thin Layer Chromatography (TLC) until the starting material is consumed
(typically 2-4 hours).

e Quenching: Allow the reaction mixture to cool to approximately 60 °C. Cautiously pour the
viscous mixture onto crushed ice with vigorous stirring. This step is highly exothermic and
must be performed in a fume hood with appropriate personal protective equipment (PPE).
The product will precipitate as a solid.

« |solation: Collect the crude solid product by vacuum filtration. Wash the filter cake thoroughly
with cold water until the filtrate is neutral (pH ~7), followed by a wash with a cold, dilute
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sodium bicarbonate solution to remove any unreacted acid, and finally with more cold water.

 Purification (Recrystallization): Dry the crude solid. The choice of solvent for recrystallization
is key to obtaining high purity. Ethanol or a mixture of ethyl acetate and hexanes is often
effective. Dissolve the crude product in a minimum amount of the hot solvent, then allow it to
cool slowly to room temperature, followed by further cooling in an ice bath to maximize
crystal formation.

» Final Product: Collect the purified crystals by vacuum filtration, wash with a small amount of
cold solvent, and dry under vacuum to yield pure 5-Bromo-6-methoxy-1-indanone.

Section 3: Spectral Analysis and Structural
Elucidation

No single technique can unambiguously confirm a structure. A multi-pronged approach using
NMR, IR, and Mass Spectrometry provides a self-validating system for structural confirmation.
While specific spectra for this exact compound are not widely published, we can reliably predict
its key spectral features based on established data from closely related analogs.
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Technique Predicted Key Features and Rationale

0 ~7.8 ppm (s, 1H): Aromatic proton at C4,
deshielded by the adjacent carbonyl group.
~7.0 ppm (s, 1H): Aromatic proton at C7. The
singlet nature arises from the lack of adjacent
protons. & ~3.9 ppm (s, 3H): Singlet for the
methoxy (-OCHs) protons. & ~3.1 ppm (t, 2H):
Triplet for the C3 methylene (-CH2-) protons,

1H NMR (400 MHz, CDCls)

adjacent to the aromatic ring. d ~2.7 ppm (t,
2H): Triplet for the C2 methylene (-CHz-)
protons, deshielded by the carbonyl group.

0 ~205 ppm: Carbonyl carbon (C1). 6 ~155-160
ppm: Aromatic carbons attached to oxygen (C6)
and bromine (C5). & ~120-145 ppm: Other
aromatic carbons. 4 ~56 ppm: Methoxy carbon
(-OCHs). & ~36 ppm: Aliphatic carbon C2. 6 ~25
ppm: Aliphatic carbon C3.

13C NMR (100 MHz, CDCls)

~1705 cm~1; Strong, sharp absorption for the
C=0 (ketone) stretch. ~1590 cm~1: Aromatic

FTIR (KBr or ATR) C=C stretching vibrations. ~1250 cm~1: C-O
stretching for the aryl ether. ~2950 cm~1;
Aliphatic C-H stretching.

m/z 240/242: Molecular ion peak (M*) showing
a characteristic ~1:1 isotopic pattern, which is

Mass Spec. (E] the definitive signature of a single bromine
atom. m/z 212/214: Fragment corresponding to
the loss of carbon monoxide ([M-CQ]*), a

common fragmentation pathway for ketones.

Section 4: Chemical Reactivity and Synthetic Utility

5-Bromo-6-methoxy-1-indanone is a versatile synthetic building block precisely because its
structure contains multiple, orthogonally reactive sites. Understanding these sites allows for the
strategic design of complex molecular architectures.
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Caption: Key reactive sites of 5-Bromo-6-methoxy-1-indanone.

» The Ketone Carbonyl (C1): This is a classic electrophilic site. It is readily susceptible to
reduction by agents like sodium borohydride to form the corresponding indanol. It can also
undergo reductive amination to introduce nitrogen-containing functionalities or react with
organometallic reagents to form tertiary alcohols.

e The a-Methylene (C2): The protons on the carbon adjacent to the carbonyl are acidic. They
can be removed by a strong base (e.g., LDA) to form an enolate. This nucleophilic
intermediate can then be used in a variety of C-C bond-forming reactions, such as
alkylations and aldol condensations, to introduce substituents at the C2 position.

» The Aryl Bromide (C5): This is arguably the most strategic functional group on the molecule
for diversification. The C-Br bond is an ideal handle for palladium-catalyzed cross-coupling
reactions.

[¢]

Suzuki Coupling: Reaction with boronic acids introduces new aryl or vinyl groups.

o

Buchwald-Hartwig Amination: Forms C-N bonds, linking various amines to the indanone
core.

o

Sonogashira Coupling: Creates C-C bonds with terminal alkynes, providing access to
rigid, linear extensions.
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This tri-functional reactivity allows for a stepwise and controlled elaboration of the indanone
scaffold, making it an exceptionally powerful tool for building libraries of complex molecules for
biological screening.

Section 5: Safety and Handling

Proper handling of any chemical reagent is paramount for laboratory safety. 5-Bromo-6-
methoxy-1-indanone is classified with the GHSO07 pictogram, indicating that while not acutely
toxic, it requires careful handling.

e GHS Classification:
o Pictogram: GHSO07 (Exclamation Mark)
o Signal Word: Warning

o Hazard Statements: H302: Harmful if swallowed. Based on data for analogous
compounds, it should also be considered as potentially causing skin and eye irritation.

e Handling Precautions:

o

Use only in a well-ventilated area, preferably within a chemical fume hood.

o

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, nitrile
gloves, and chemical safety goggles.

o

Avoid breathing dust. Minimize dust generation during handling and weighing.

o

Wash hands thoroughly after handling.
e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated place.

o Keep away from strong oxidizing agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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